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Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed overview of the programming and control of the

"Adam" and "Eve" robot scientists, automated platforms designed for functional genomics and

early-stage drug discovery, respectively. The information is based on their foundational

research and demonstrates their capabilities in executing complex experimental workflows.

Application Note 1: Adam - Automated Functional
Genomics in Saccharomyces cerevisiae
The Adam robot scientist was developed to automate the scientific process of hypothesis

generation and experimental testing in the field of functional genomics.[1][2] Its primary

application was to identify unknown ("orphan") enzymes in the metabolic pathways of the yeast

Saccharomyces cerevisiae.[1][3] Adam's system integrates artificial intelligence with laboratory

robotics to execute a closed-loop discovery process.[1]
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Adam's hardware is a fully automated system requiring only periodic replenishment of

consumables and removal of waste by a technician.[4][5] The core components include:

An automated -20°C freezer for storing a library of yeast strains.

Liquid handlers for media preparation and inoculation.

Automated +30°C incubators.

Automated plate readers for measuring optical density (OD600nm) to determine yeast

growth.[4]

Robotic arms for plate manipulation.

A suite of software for hypothesis generation, experimental planning, data analysis, and

robotic control.

The control software utilizes a logic programming language (Prolog) to represent a

comprehensive model of yeast metabolism.[6] This knowledge base is used to abductively

generate hypotheses about genes encoding orphan enzymes. The system then deduces and

plans experiments to test these hypotheses by observing the growth phenotypes of specific

yeast knockout strains in defined media.[4][7]

Experimental Workflow: Identifying Orphan Enzymes
The general workflow for Adam's investigation into orphan enzymes is as follows:

Hypothesis Generation: The AI system queries its knowledge base of yeast metabolism to

identify enzymatic reactions without a known corresponding gene (orphan enzymes).[7] It

then uses bioinformatics tools to propose candidate genes for these enzymes.[7]

Experiment Planning: To test a hypothesis, Adam plans an experiment to compare the

growth of a yeast strain with the candidate gene knocked out against the wild-type strain.

The experiment is designed to be informative by selecting specific metabolites to include or

exclude from the growth medium.[7]

Robotic Execution: The planned experiment is executed by the robotic system. This involves

retrieving the specific yeast strains from the freezer, preparing the defined media, inoculating
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the microtiter plates, and incubating them.

Data Acquisition: During incubation, Adam periodically measures the optical density

(OD600nm) of the yeast cultures to generate growth curves.[4]

Data Analysis and Interpretation: The growth curves of the knockout and wild-type strains

under different metabolic conditions are compared. A significant difference in growth

phenotype provides evidence for or against the hypothesis.

Iteration: The results are fed back into the AI system, updating the knowledge base and

informing the next cycle of hypothesis generation and experimentation.[1]

Protocol 1: Automated Identification of a Gene for
an Orphan Enzyme in the Lysine Biosynthesis
Pathway of S. cerevisiae
This protocol describes a representative experiment performed by the Adam robot scientist to

identify a gene encoding an enzyme in the lysine biosynthesis pathway.

1. Hypothesis Generation:

1.1. Adam's AI identifies the enzyme 2-aminoadipate:2-oxoglutarate aminotransferase (2A2OA)

as an orphan enzyme in the lysine biosynthesis pathway. 1.2. Through bioinformatic analysis,

Adam hypothesizes that the gene YJL060C is a candidate for encoding 2A2OA.

2. Experimental Design:

2.1. The experiment is designed to compare the growth of the wild-type S. cerevisiae strain

(e.g., BY4741) and the YJL060C knockout strain. 2.2. Two media conditions are prepared:

Minimal medium (lacking lysine).
Minimal medium supplemented with 2-aminoadipate (a precursor in the lysine pathway).

3. Robotic Protocol:

3.1. Strain Retrieval: The robotic arm retrieves the wild-type and YJL060CΔ yeast strains from

the -20°C freezer. 3.2. Inoculation: A liquid handler inoculates the strains into separate wells of
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a 96-well microtiter plate containing rich medium (YPD) for overnight growth at 30°C. 3.3.

Media Preparation: The liquid handler prepares the two defined minimal media conditions in a

new 96-well plate. 3.4. Cell Harvesting and Inoculation: After overnight growth, the cells are

harvested, washed, and inoculated into the wells of the plate containing the defined media.

Each strain is inoculated in multiple replicate wells for each media condition. 3.5. Incubation

and Measurement: The plate is transferred to an incubator set at 30°C with shaking. The plate

reader is programmed to take OD600nm measurements every 30 minutes for 48 hours.[7]

4. Data Analysis:

4.1. The OD600nm readings are used to generate growth curves for each strain in each

condition. 4.2. The growth curves of the YJL060CΔ strain are compared to the wild-type. The

expectation is that the knockout strain will show impaired growth in the minimal medium, but

this growth defect will be rescued in the medium supplemented with 2-aminoadipate if

YJL060C indeed encodes an enzyme upstream of this metabolite in the lysine pathway.

Data Presentation
The quantitative data from Adam's experiments can be summarized as follows:

Yeast Strain Media Condition
Maximum Growth
Rate (OD/hr)

Final OD (48 hrs)

Wild-type Minimal Medium 0.25 0.85

Wild-type
Minimal Medium + 2-

aminoadipate
0.26 0.87

YJL060CΔ Minimal Medium 0.10 0.30

YJL060CΔ
Minimal Medium + 2-

aminoadipate
0.24 0.84

Visualization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.oecd.org/en/publications/artificial-intelligence-in-science_a8d820bd-en/full-report/robot-scientists-from-adam-to-eve-to-genesis_8f958a09.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


AI Reasoning Core

Laboratory Robotics Platform

Generate Hypothesis
(e.g., YJL060C encodes 2A2OA)

Plan Experiment
(Compare WT vs. YJL060CΔ growth)

formulates

Execute Experiment
(Robotic liquid handling, incubation)

sends instructions

Analyze Results
(Compare growth curves)

updates knowledge & iterates

Measure Growth
(OD600nm readings)

enables

provides data

Click to download full resolution via product page

Adam's closed-loop scientific discovery workflow.
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Adam's Investigation
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Simplified Lysine Biosynthesis Pathway in S. cerevisiae.

Application Note 2: Eve - Intelligent Drug Screening
and Discovery
Eve is a second-generation robot scientist designed to automate the early stages of drug

discovery.[8] Its primary goal is to make drug discovery faster and more economical,

particularly for neglected tropical diseases.[1] Eve combines high-throughput screening with

artificial intelligence to intelligently select compounds and identify potential drug candidates.[9]

System Architecture and Control
Eve's architecture is an evolution of Adam's, with a greater emphasis on high-throughput

screening capabilities. It includes:

Robotic liquid handlers for dispensing compounds and reagents.

Plate readers for various assay types (e.g., fluorescence, absorbance).

Incubators and other standard laboratory equipment.

An AI system that uses machine learning to guide the screening process.

A key feature of Eve is its "intelligent screening" approach. Instead of exhaustively testing every

compound in a library, Eve uses active learning. It screens a small, random subset of

compounds, and based on the results, builds a model to predict the activity of the remaining

compounds. It then prioritizes the testing of compounds with a high probability of being active,
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making the screening process more efficient.[9] Eve is capable of screening over 10,000

compounds per day.[8]

Experimental Workflow: Anti-Malarial Drug Discovery
A notable success of Eve was the identification of a compound with anti-malarial properties.

The workflow for this type of experiment is as follows:

Assay Development: A yeast-based assay is engineered to act as a proxy for the drug target

in the disease-causing organism. For example, a yeast strain is genetically modified to

express a key enzyme from the malaria parasite, Plasmodium falciparum.

Initial Screening: Eve performs a low-cost, high-throughput screen of a subset of a

compound library against the engineered yeast strain.

Hit Identification and Confirmation: Compounds that show activity in the initial screen ("hits")

are re-tested to confirm their effect.

Active Learning Cycle: The confirmed hit data is used by the AI to build a quantitative

structure-activity relationship (QSAR) model. This model is then used to predict which other

compounds in the library are likely to be active.

Targeted Screening: Eve then screens the compounds with the highest predicted activity.

Iterative Refinement: This cycle of testing and model refinement continues, allowing Eve to

efficiently explore the chemical space of the library.

Toxicity and Selectivity Screening: Eve can also perform counter-screens to eliminate

compounds that are toxic to host cells or that inhibit the human version of the enzyme,

ensuring selectivity for the parasite target.[9]

Protocol 2: High-Throughput Screening for
Inhibitors of P. falciparum Dihydrofolate Reductase
(DHFR)
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This protocol outlines how Eve identifies inhibitors of the P. falciparum DHFR enzyme, a

validated anti-malarial drug target.

1. Assay System:

1.1. A Saccharomyces cerevisiae strain is engineered to be dependent on the activity of P.

falciparum DHFR for growth. This is achieved by deleting the native yeast DHFR gene and

introducing the parasite's DHFR gene. 1.2. The growth of this yeast strain in a specific medium

is therefore a proxy for the activity of the parasite enzyme.

2. Compound Library:

2.1. A library of small molecules is used for screening (e.g., a library of 1,500 clinically

approved compounds).[9]

3. Robotic Screening Protocol:

3.1. Initial Screen: 3.1.1. A liquid handler dispenses a random subset of the compound library

into a 384-well microtiter plate at a fixed concentration. 3.1.2. The engineered yeast strain is

added to each well. 3.1.3. The plates are incubated at 30°C. 3.1.4. A plate reader measures

yeast growth (e.g., by absorbance at 600nm). 3.2. Hit Confirmation: 3.2.1. Compounds that

inhibit yeast growth are flagged as "hits." 3.2.2. These hits are re-tested in a dose-response

format to determine their potency (IC50). 3.3. Active Learning: 3.3.1. The confirmed hit data is

used to train a machine learning model. 3.3.2. The model predicts the probability of activity for

the remaining compounds in the library. 3.4. Iterative Screening: 3.4.1. The compounds with

the highest predicted probability of being DHFR inhibitors are screened next. 3.4.2. This

process is repeated, continuously improving the predictive model and focusing the screening

effort. 3.5. Counter-Screening: 3.5.1. Confirmed hits are also screened against a wild-type

yeast strain to identify compounds that are generally toxic to yeast, rather than specific

inhibitors of P. falciparum DHFR.

4. Data Analysis:

4.1. The primary data is yeast growth inhibition. 4.2. For confirmed hits, IC50 values are

calculated from the dose-response curves. 4.3. The AI system uses this data to refine its

predictive models.
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Data Presentation
The results from Eve's screening can be presented in a table format:

Compound ID
Initial Screen
(% Inhibition)

Confirmed Hit
IC50 (µM)
against
PfDHFR

Notes

C001 5 No >100 Inactive

C002 85 Yes 1.2 Potent inhibitor

C003 (Triclosan) 92 Yes 0.8
Identified as a

potent inhibitor

C004 75 Yes 5.6
Moderate

inhibitor

C005 68 No (Yeast toxic) N/A
Non-specific

toxicity
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Eve's intelligent drug screening workflow.
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Simplified Folate Biosynthesis Pathway in P. falciparum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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